Cas no 744224-33-7 (2-Cyano-3-[3-nitro-4-(1-piperidinyl)phenyl]-N-(1-phenylethyl)-2-propenamide)

• Product Name: 2-Cyano-3-[3-nitro-4-(1-piperidinyl)phenyl]-N-(1-phenylethyl)-2-propenamide
• CAS No: 744224-33-7
• MF: C₂₃H₂₄N₄O₃
• MW: 404.461665153503
• CID: 5454710
• PubChem ID: 132763760
• Update Time: 2025-10-31

2-Cyano-3-[3-nitro-4-(1-piperidinyl)phenyl]-N-(1-phenylethyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• (Z)-2-Cyano-3-(3-nitro-4-piperidin-1-ylphenyl)-N-(1-phenylethyl)prop-2-enamide
• EN300-26599684
• 744224-33-7
• Z44317970
• 2-cyano-3-[3-nitro-4-(piperidin-1-yl)phenyl]-N-(1-phenylethyl)prop-2-enamide
• 2-Cyano-3-[3-nitro-4-(1-piperidinyl)phenyl]-N-(1-phenylethyl)-2-propenamide

• Inchi： 1S/C23H24N4O3/c1-17(19-8-4-2-5-9-19)25-23(28)20(16-24)14-18-10-11-21(22(15-18)27(29)30)26-12-6-3-7-13-26/h2,4-5,8-11,14-15,17H,3,6-7,12-13H2,1H3,(H,25,28)
• InChI Key： YDPMNGSYWBTJGP-UHFFFAOYSA-N
• SMILES： C(NC(C1=CC=CC=C1)C)(=O)C(C#N)=CC1=CC=C(N2CCCCC2)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 404.18484064g/mol
• Monoisotopic Mass: 404.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.245±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 666.3±55.0 °C(Predicted)
• pka: 11.40±0.46(Predicted)

Additional information on 2-Cyano-3-[3-nitro-4-(1-piperidinyl)phenyl]-N-(1-phenylethyl)-2-propenamide

Research Briefing on 2-Cyano-3-[3-nitro-4-(1-piperidinyl)phenyl]-N-(1-phenylethyl)-2-propenamide (CAS: 744224-33-7)

Recent studies on the compound 2-Cyano-3-[3-nitro-4-(1-piperidinyl)phenyl]-N-(1-phenylethyl)-2-propenamide (CAS: 744224-33-7) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of investigations aimed at understanding its biological activity, mechanism of action, and potential therapeutic applications. The following briefing synthesizes the latest research findings and provides insights into the current state of knowledge regarding this compound.

The compound's structure, featuring a cyano group, a nitro-substituted phenyl ring, and a piperidinyl moiety, suggests potential interactions with biological targets such as kinases or other enzymes involved in signal transduction pathways. Recent in vitro studies have demonstrated its inhibitory effects on specific protein kinases, which are often implicated in cancer and inflammatory diseases. These findings position 744224-33-7 as a valuable scaffold for further drug development efforts.

One of the key studies published this year explored the compound's efficacy in modulating cellular pathways associated with apoptosis and proliferation. Using a combination of biochemical assays and cell-based models, researchers observed dose-dependent inhibition of tumor cell growth, accompanied by induction of apoptosis markers. These results were further validated through molecular docking studies, which predicted strong binding affinities to the ATP-binding sites of certain kinase targets.

Another significant advancement involves the optimization of the compound's pharmacokinetic properties. Recent modifications to the parent structure have yielded derivatives with improved solubility and metabolic stability while retaining the desired biological activity. These developments address previous challenges related to bioavailability and pave the way for more comprehensive in vivo evaluations.

The safety profile of 744224-33-7 has also been investigated through preliminary toxicity studies. While the compound shows promising selectivity indices in cancer cell lines, researchers have noted the need for further assessment of potential off-target effects and long-term safety. Current efforts are focused on identifying the most promising derivatives for advancement into preclinical development.

From a mechanistic perspective, recent proteomic analyses have provided deeper insights into the compound's mode of action. These studies reveal that beyond its primary kinase targets, 2-Cyano-3-[3-nitro-4-(1-piperidinyl)phenyl]-N-(1-phenylethyl)-2-propenamide may influence multiple signaling nodes within cellular networks, suggesting potential polypharmacological effects that could be advantageous in complex disease contexts.

In conclusion, the current research landscape surrounding CAS 744224-33-7 demonstrates its growing importance as a chemical probe and potential therapeutic agent. The compound's unique structural features, combined with its promising biological activities, make it a compelling subject for continued investigation. Future research directions likely include further structure-activity relationship studies, comprehensive in vivo efficacy evaluations, and exploration of combination therapies with existing treatment modalities.